Cas no 17965-72-9 (3,7-Dibromo-1,5-naphthyridine)

• Product Name: 3,7-Dibromo-1,5-naphthyridine
• CAS No: 17965-72-9
• MF: C₈H₄Br₂N₂
• MW: 287.938759803772
• MDL: MFCD04088355
• CID: 1036779
• PubChem ID: 1236658
• Update Time: 2025-07-19

3,7-Dibromo-1,5-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 3,7-Dibromo-1,5-naphthyridine
• 3,7-Dibrom-1,5-naphthyridin
• 3,7-dibromo-[1,5]naphthyridine
• 3,7-dibromo-[1,5]-naphthyridine
• AC1LOBAT
• AK128253
• AM807849
• CTK8H3184
• KB-234367
• SureCN934055
• 1,5-Naphthyridine, 3,7-dibromo-
• 1,5-Naphthyridine,3,7-dibromo-
• BHEMSCKUFBIJTI-UHFFFAOYSA-N
• 3222AH
• FCH2329979
• AX8250044
• AB0050690
• ST2404666
• B19245
• SB34390
• 17965-72-9
• MFCD04088355
• CS-B0785
• DS-5794
• DA-09089
• EN300-374076
• A854768
• AKOS016013390
• FD13025
• Z1681372757
• DTXSID00361244
• SCHEMBL934055
• AC-907/34105039
• 3,7-dibromo[1,5]naphthyridine

• MDL： MFCD04088355
• Inchi： 1S/C8H4Br2N2/c9-5-1-7-8(12-3-5)2-6(10)4-11-7/h1-4H
• InChI Key： BHEMSCKUFBIJTI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=C(C=NC2=C1)Br

Computed Properties

• Exact Mass: 285.87412
• Monoisotopic Mass: 285.87412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 2.022±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 326.9°C at 760 mmHg
• Solubility: Slightly soluble (1 g/l) (25 º C),
• PSA: 25.78

3,7-Dibromo-1,5-naphthyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 3,7-Dibromo-1,5-naphthyridine

3,7-Dibromo-1,5-naphthyridine (CAS No. 17965-72-9): A Comprehensive Overview

3,7-Dibromo-1,5-naphthyridine (CAS No. 17965-72-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a wide range of biological activities. The presence of bromine atoms at the 3 and 7 positions imparts unique chemical and biological properties to this molecule, making it a valuable scaffold for the development of novel therapeutic agents.

The structure of 3,7-dibromo-1,5-naphthyridine is characterized by a fused ring system consisting of a benzene ring and a pyridine ring, with two bromine atoms substituting at specific positions. This arrangement provides the molecule with enhanced stability and reactivity, which are crucial for its applications in drug discovery and development. Recent studies have highlighted the potential of 3,7-dibromo-1,5-naphthyridine as a lead compound for various therapeutic targets.

In the realm of medicinal chemistry, 3,7-dibromo-1,5-naphthyridine has been extensively studied for its anticancer properties. Research has shown that this compound can effectively inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3,7-dibromo-1,5-naphthyridine exhibits potent antiproliferative activity against breast cancer cells by modulating the expression of cyclin-dependent kinases (CDKs) and inducing apoptosis.

Beyond its anticancer potential, 3,7-dibromo-1,5-naphthyridine has also shown promise in the treatment of neurological disorders. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. A recent publication in the Journal of Neurochemistry reported that 3,7-dibromo-1,5-naphthyridine significantly ameliorated symptoms in animal models of Parkinson's disease by protecting dopaminergic neurons from degeneration.

The synthetic accessibility of 3,7-dibromo-1,5-naphthyridine is another factor that contributes to its appeal as a research tool and drug candidate. Various synthetic routes have been developed to produce this compound efficiently and in high yields. One such method involves the bromination of 1,5-naphthyridine using N-bromosuccinimide (NBS) under controlled conditions. This approach not only simplifies the synthesis but also allows for easy modification of the molecule to generate analogs with enhanced biological activities.

In addition to its direct therapeutic applications, 3,7-dibromo-1,5-naphthyridine serves as an important intermediate in the synthesis of more complex molecules. Its reactivity with various functional groups enables chemists to introduce additional substituents or functionalize specific sites on the molecule. This flexibility is particularly valuable in combinatorial chemistry and high-throughput screening efforts aimed at identifying new drug candidates.

The pharmacokinetic properties of 3,7-dibromo-1,5-naphthyridine have also been investigated to ensure its suitability for clinical use. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a moderate plasma half-life that allows for sustained therapeutic effects. Moreover, preliminary toxicity assessments indicate that 3,7-dibromo-1,5-naphthyridine is well-tolerated at therapeutic doses.

To further advance the development of 3,7-dibromo-1,5-naphthyridine, ongoing research is focused on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. These efforts aim to identify key structural features that contribute to its biological activities while minimizing potential side effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict binding modes and interactions with target proteins.

In conclusion, 3,7-dibromo-1,5-naphthyridine (CAS No. 17965-72-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further exploration and development as a potential therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.